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Compound of Interest

Compound Name:

(4-

Bromophenylethynyl)trimethylsilan

e

Cat. No.: B099203 Get Quote

Essential Safety & Handling Guide: (4-
Bromophenylethynyl)trimethylsilane
This guide provides immediate, essential safety protocols and logistical information for handling

(4-Bromophenylethynyl)trimethylsilane (CAS No. 16116-78-2). The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
(4-Bromophenylethynyl)trimethylsilane is classified as a hazardous substance that requires

careful handling. Based on GHS classifications, it is known to cause skin and serious eye

irritation.[1] Adherence to proper PPE protocols is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye & Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

recommended when handling

larger quantities.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile). A standard

laboratory coat must be worn

and fully buttoned.

Prevents direct contact that

leads to skin irritation.[1][2]

Hand Protection Chemical-impermeable gloves. To avoid skin contact.[2]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[2][3] If vapors or aerosols are

generated, a respirator may be

required.

Avoids inhalation of potentially

irritating vapors.[2][3]

Chemical Properties and Safety Data
Understanding the chemical's properties is crucial for safe handling and storage.

Table 2: Physicochemical & Safety Data
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Property Value Source

Molecular Formula C₁₁H₁₃BrSi PubChem[1]

Molecular Weight 253.21 g/mol PubChem[1]

Appearance White solid ChemicalBook[4]

Melting Point 61-63 °C ChemicalBook[4]

Flash Point At or above 93.3 °C (200 °F) ChemicalBook[2]

Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly closed.[2][3]

ChemicalBook[2]

Operational Plans
Standard Handling Protocol
Following a systematic workflow minimizes risks during the handling of (4-
Bromophenylethynyl)trimethylsilane. The diagram below outlines the required step-by-step

procedure.
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Workflow for Handling (4-Bromophenylethynyl)trimethylsilane

Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Fume Hood

3. Assemble Materials

4. Weigh Compound
in Fume Hood

5. Perform Transfer/Reaction
(Use non-sparking tools)

6. Decontaminate Glassware

7. Dispose of Waste
(See Disposal Plan)

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling the chemical.
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Emergency Response Plan
In case of accidental exposure, immediate and appropriate action is critical.

Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately wash with plenty
of water for at least 15 minutes.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Rinse cautiously with water for several
minutes. Remove contact lenses if present

and easy to do. Continue rinsing.
Seek immediate medical attention.

Move person to fresh air.
If not breathing, give artificial respiration.

Seek medical attention if symptoms occur.

Clean mouth with water and drink
plenty of water afterwards.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Spill and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

ensure laboratory safety.

Spill Cleanup:

Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-

ventilated.[2]

Contain Spill: Use inert absorbent material to contain the spill.
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Collect Waste: Carefully collect the absorbed material and any contaminated soil or surfaces

into a suitable, closed container for disposal.[2] Use spark-proof tools.[2]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Disposal Plan:

All waste material, including empty containers and contaminated absorbents, must be

treated as hazardous waste.

Dispose of contents and containers in accordance with local, state, and federal regulations.

Do not let the chemical enter drains.[2]

Waste should be collected in clearly labeled, sealed containers and handled by trained

personnel or a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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